Cas no 87181-45-1 (2,3-Dichloro-4-hydroxybenzyl alcohol)

• Product Name: 2,3-Dichloro-4-hydroxybenzyl alcohol
• CAS No: 87181-45-1
• MF: C₇H₆Cl₂O₂
• MW: 193.02734041214
• CID: 4963387
• Update Time: 2025-06-10

2,3-Dichloro-4-hydroxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4-hydroxybenzyl alcohol

• Inchi： 1S/C7H6Cl2O2/c8-6-4(3-10)1-2-5(11)7(6)9/h1-2,10-11H,3H2
• InChI Key： OHSXPVXDVONTIC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1CO)O)Cl

Computed Properties

• Exact Mass: 191.9744848 g/mol
• Monoisotopic Mass: 191.9744848 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5
• Molecular Weight: 193.02

Additional information on 2,3-Dichloro-4-hydroxybenzyl alcohol

Professional Introduction to 2,3-Dichloro-4-hydroxybenzyl alcohol (CAS No. 87181-45-1)

2,3-Dichloro-4-hydroxybenzyl alcohol, identified by its Chemical Abstracts Service (CAS) number 87181-45-1, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its dichloro and hydroxy functional groups, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The molecular structure of 2,3-Dichloro-4-hydroxybenzyl alcohol consists of a benzene ring substituted with two chlorine atoms at the 2 and 3 positions, and a hydroxyl group at the 4 position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways. The presence of both electron-withdrawing chlorine atoms and an electron-donating hydroxyl group creates a balance that facilitates diverse chemical transformations, including nucleophilic aromatic substitution, etherification, and reduction reactions.

In recent years, 2,3-Dichloro-4-hydroxybenzyl alcohol has been explored for its potential in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop novel compounds with therapeutic implications. For instance, the compound has been investigated as a precursor in the synthesis of phenolic derivatives known for their antioxidant and anti-inflammatory properties. These derivatives are of particular interest in the development of treatments for chronic inflammatory diseases and oxidative stress-related conditions.

One of the most compelling aspects of 2,3-Dichloro-4-hydroxybenzyl alcohol is its role in the development of enzyme inhibitors. The hydroxyl group provides a site for hydrogen bonding interactions with biological targets, while the chlorine atoms can modulate binding affinity through electrostatic interactions. This has led to its use in designing inhibitors targeting enzymes involved in metabolic pathways relevant to cancer and neurodegenerative diseases. Preliminary studies have shown promising results in vitro, suggesting that compounds derived from 2,3-Dichloro-4-hydroxybenzyl alcohol could serve as lead candidates for further pharmacological development.

The compound's utility extends beyond pharmaceutical applications into materials science. Its ability to participate in cross-coupling reactions makes it a valuable building block for synthesizing complex organic molecules used in advanced materials. For example, researchers have utilized 2,3-Dichloro-4-hydroxybenzyl alcohol to create novel polymers with enhanced thermal stability and mechanical strength. These materials are being explored for use in high-performance coatings and electronic components.

The synthesis of 2,3-Dichloro-4-hydroxybenzyl alcohol itself is an area of active research. Recent advancements in synthetic methodologies have improved the efficiency and scalability of its production. Catalytic processes have been developed that minimize waste and reduce reaction times, making it more feasible for industrial applications. Additionally, green chemistry principles have been integrated into its synthesis, emphasizing the use of sustainable solvents and reducing agents.

In conclusion, 2,3-Dichloro-4-hydroxybenzyl alcohol (CAS No. 87181-45-1) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features enable diverse applications in drug discovery, material science, and synthetic chemistry. As research continues to uncover new methodologies and applications, the importance of this compound is likely to grow further.